2-[4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl]-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxopyridin-1-yl]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C23H24N2O4S/c1-15-10-11-20(16(2)12-15)24-21(26)14-25-18(4)13-17(3)22(23(25)27)30(28,29)19-8-6-5-7-9-19/h5-13H,14H2,1-4H3,(H,24,26)
• InChI Key: GZPABAMRNFYKDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C(=CC(=C(C2=O)S(=O)(=O)C3=CC=CC=C3)C)C)C
• Molecular Formula: C23H24N2O4S
• Molecular Weight: 424.5 g/mol

Description

2-[4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl]-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H24N2O4S and its molecular weight is 424.52. The purity is usually 95%.
BenchChem offers high-quality 2-[4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl]-N-(2,4-dimethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl]-N-(2,4-dimethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oxidation and Transformation Studies

• Bicarbonate-Activated Persulfate Oxidation : Persulfate, an oxidant used for chemical remediation of contaminated groundwater, can be activated by bicarbonate. A study demonstrated that this system can effectively transform acetaminophen, a compound related to the target molecule, indicating potential environmental applications (Jiang, Lu, Ji, & Kong, 2017).

Synthesis and Antimicrobial Activity

• Antimicrobial Properties of Derivatives : Research on the synthesis of 2-bromo-N-(phenylsulfonyl)acetamide derivatives showed good antimicrobial activity, indicating potential for pharmaceutical applications (Fahim & Ismael, 2019).

Synthesis of Functionalized Compounds

• Functionalized Cyclic Enamines : Alkylphenyl sulfones, closely related to the target compound, are used in synthesizing 2-phenylsulfonyl alkylidene pyrrolidine or piperidine derivatives, highlighting synthetic utility in organic chemistry (Arias, Arbelo, Alzérreca, & Prieto, 2001).

Electrocatalysis and Photovoltaic Studies

• Electrochemical Reduction of CO2 : Studies on rhenium tricarbonyl complexes with pyridine-containing ligands, which are structurally related to the target compound, showed promise in the electrocatalytic reduction of CO2, relevant for environmental chemistry applications (Nganga et al., 2017).

Polymer Synthesis and Properties

• Fluorinated Polyamides with Pyridine Moieties : Research involving the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties, akin to the target compound, showed properties useful for the development of advanced materials (Liu et al., 2013).